2-(4-biphenylyloxy)-N,N-diethylacetamide

• IUPAC Name: N,N-diethyl-2-(4-phenylphenoxy)acetamide
• InChI: InChI=1S/C18H21NO2/c1-3-19(4-2)18(20)14-21-17-12-10-16(11-13-17)15-8-6-5-7-9-15/h5-13H,3-4,14H2,1-2H3
• InChI Key: PEPIPQQWFDMYDN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)COC1=CC=C(C=C1)C2=CC=CC=C2
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

2-(4-biphenylyloxy)-N,N-diethylacetamide is a useful research compound. Its molecular formula is C18H21NO2 and its molecular weight is 283.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 283.157228913 g/mol and the complexity rating of the compound is 300. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Contaminant Analysis

A substantial body of research has focused on the environmental impact and analysis of persistent organic pollutants (POPs), including compounds with structural similarities to 2-(4-biphenylyloxy)-N,N-diethylacetamide. One review examines the trends and gaps in studies about the toxicity of 2,4-D herbicide, a widely used agricultural chemical, noting its ubiquity and potential for environmental dispersion (Zuanazzi, Ghisi, & Oliveira, 2020) Analysis of global trends and gaps for studies about 2,4-D herbicide toxicity: A scientometric review. Such analysis underscores the importance of understanding the behavior of chemical compounds like this compound in the environment.

Pharmacological and Therapeutic Research

Another aspect of scientific research relates to the pharmacological and therapeutic properties of compounds. Although direct studies on this compound are not highlighted here, parallels can be drawn from the extensive review of paracetamol's properties and uses. This includes its role as an analgesic and the intricate pathways of its metabolic processes (Kingsley Ogemdi, 2019) A Review on the Properties and Uses of Paracetamol. Understanding these mechanisms can provide a foundational basis for exploring similar compounds' therapeutic potentials.

Water Contamination and Treatment

The presence of pharmaceuticals and personal care products (PPCPs) as emerging contaminants in water bodies has garnered attention, with research focusing on their detection, effects, and removal. The review on acetaminophen's presence in the environment, its transformation products, and the challenges in monitoring and treating water contaminated with such compounds reflects the relevance of examining this compound in similar contexts (Vo et al., 2019) Acetaminophen micropollutant: Historical and current occurrences, toxicity, removal strategies and transformation pathways in different environments.